Cas no 2171894-08-7 (2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid
• CAS No: 2171894-08-7
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 6415211
• PubChem ID: 165505886
• Update Time: 2025-06-08

2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-5-cyclopropyloxolan-3-yl)acetic acid
• EN300-1284443
• 2171894-08-7

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(18)15-14(7-11(16)17)6-10(19-8-14)9-4-5-9/h9-10H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： RSNLDRMIZIUTJS-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)(CC1C1CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid (CAS No. 2171894-08-7) and Its Applications in Modern Chemical Biology

2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid, identified by its CAS number 2171894-08-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl ring and an amino acid derivative, making it a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid consists of a β-amino acid backbone with a tert-butoxycarbonyl (Boc) protecting group on the amino nitrogen, a cyclopropyl ether side chain, and an acetic acid moiety at the C-terminal. This configuration not only provides stability for synthetic manipulations but also offers multiple sites for functionalization, enabling its use in the development of peptidomimetics, protease inhibitors, and other bioactive molecules.

In recent years, there has been growing interest in the use of cyclopropyl-containing compounds in drug discovery due to their ability to enhance binding affinity and metabolic stability. The cyclopropyl group in 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid serves as an excellent scaffold for designing molecules that interact with biological targets in a highly specific manner. This has led to several studies exploring its potential as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the synthesis of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as rapid degradation or immunogenicity. The presence of the Boc-protected amino group allows for controlled deprotection under mild acidic conditions, facilitating the assembly of complex peptide-like structures. This feature makes 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid an invaluable tool for medicinal chemists seeking to develop next-generation biologics.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that derivatives of 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid can effectively bind to target proteins with high affinity. For instance, modifications at the cyclopropyl ring have been shown to improve interactions with enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapies.

The acetic acid moiety at the C-terminal provides an additional point of interaction with biological targets, allowing for further derivatization to enhance pharmacological properties. Researchers have explored various strategies to modify this group, including introducing hydrophobic or charged residues that can optimize solubility and bioavailability. Such modifications are crucial for translating laboratory findings into viable drug candidates.

Another area where 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid has shown promise is in the development of protease inhibitors. Proteases play a critical role in numerous biological processes, including infection and cancer progression. By designing molecules that selectively inhibit these enzymes, researchers can develop targeted therapies with minimal side effects. The structural features of this compound make it an ideal candidate for generating protease inhibitors, particularly those targeting serine and threonine proteases.

The Boc protecting group not only ensures stability during synthesis but also provides a handle for introducing additional functional groups through selective deprotection reactions. This flexibility has enabled the creation of libraries of derivatives that can be screened for biological activity. High-throughput screening (HTS) campaigns have been conducted using these libraries, leading to the identification of several promising hits that are being further optimized.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-5-cyclopropyloxolan-3-yl)acetic acid (CAS No. 2171894-08-7) represents a significant advancement in the field of chemical biology. Its unique structural features and functional versatility make it an excellent scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.